molecular formula C13H13NO B8386385 5-Benzyl-2-methoxypyridine

5-Benzyl-2-methoxypyridine

Cat. No.: B8386385
M. Wt: 199.25 g/mol
InChI Key: MKGKOBPBZKTVNS-UHFFFAOYSA-N
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Description

5-Benzyl-2-methoxypyridine is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NO

Molecular Weight

199.25 g/mol

IUPAC Name

5-benzyl-2-methoxypyridine

InChI

InChI=1S/C13H13NO/c1-15-13-8-7-12(10-14-13)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3

InChI Key

MKGKOBPBZKTVNS-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C=C1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A sealable tube was charged with S-phos (0.22 g, 0.53 mmol), palladium acetate (0.060 g, 0.27 mmol), potassium phosphate (8.5 g, 40 mmol) and 5-bromo-2-methoxypyridine (1.8 mL, 13 mmol) under argon. 9-Benzyl-9-bora-bicyclo[3.3.1]nonane 0.5M in THF (53 mL, 27 mmol) was added, the vessel was sealed and heated to 60° C. overnight. The mixture was diluted with diethyl ether and was filtered through a pad of celite. Evaporation of the filtrate and purification by flash chromatography (0-40% EtOAc/hexanes) gave 5-benzyl-2-methoxypyridine. MS (ESI) m/z: Calculated: 199.1; Observed: 200.1 (M++1).
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